(5-(2-chloro-4-fluorophenyl)-1H-imidazol-2-yl)methanamine

Specification

• Molecular Formula: C10H9ClFN3
• Molecular Weight: 225.65 g/mol
• IUPAC Name: [5-(2-chloro-4-fluorophenyl)-1H-imidazol-2-yl]methanamine
• Standard InChI: InChI=1S/C10H9ClFN3/c11-8-3-6(12)1-2-7(8)9-5-14-10(4-13)15-9/h1-3,5H,4,13H2,(H,14,15)
• Standard InChI Key: FNMIFPKIJCUPKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Cl)C2=CN=C(N2)CN

Introduction

(5-(2-Chloro-4-fluorophenyl)-1H-imidazol-2-yl)methanamine is a nitrogen-containing heterocyclic compound that belongs to the imidazole family. It features an imidazole ring substituted with a chlorofluorophenyl group, which makes it a potential candidate for various biological applications, particularly in the pharmaceutical field. This compound is structurally similar to other imidazole derivatives known for their diverse biological activities.

Synthesis Methods

The synthesis of (5-(2-chloro-4-fluorophenyl)-1H-imidazol-2-yl)methanamine typically involves organic synthesis methods, similar to those used for other imidazole derivatives. These methods often include the reaction of imidazole derivatives with substituted phenyl groups. The specific synthesis routes can vary based on the desired properties and applications of the final product. Careful control of reaction conditions, such as temperature and pH, is crucial to ensure high yields and purity of the final product.

Biological Applications

Imidazole derivatives, including (5-(2-chloro-4-fluorophenyl)-1H-imidazol-2-yl)methanamine, are known for their potential biological activities. These compounds can interact with biological targets such as enzymes or receptors, influencing cellular signaling or metabolic processes. The imidazole moiety is capable of coordinating with metal ions or participating in hydrogen bonding interactions, which are essential for their biological activity.

Analytical Techniques

Analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are commonly used to monitor the progress of reactions and characterize intermediates in the synthesis of imidazole derivatives. These techniques are essential for ensuring the purity and structural integrity of the final product.